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For Researchers, Scientists, and Drug Development Professionals

The electrophilicity of boranes is a critical parameter influencing their reactivity and catalytic

activity. Tris(pentafluorophenyl)borane, B(C₆F₅)₃, is a cornerstone Lewis acid in various

chemical transformations due to the strong electron-withdrawing nature of its pentafluorophenyl

groups.[1][2] This guide provides a comparative analysis of the electrophilicity of B(C₆F₅)₃ and

other related pentafluorophenyl boranes, supported by experimental and computational data.

Understanding the relative electrophilic strengths of these boranes is crucial for optimizing

existing synthetic methodologies and for the rational design of new catalytic systems.

Quantitative Comparison of Electrophilicity
The Lewis acidity, a measure of electrophilicity, of various pentafluorophenyl boranes has been

quantified using several experimental and computational methods. The following table

summarizes key data from the Gutmann-Beckett method and Fluoride Ion Affinity (FIA)

calculations, two of the most widely accepted scales for determining Lewis acidity.[3][4]
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Compound Method Lewis Acidity Value Reference

B(C₆F₅)₃
Gutmann-Beckett

(Δδ³¹P in ppm)
23.6 [5]

Fluoride Ion Affinity

(FIA in kJ/mol)
448 [6]

HB(C₆F₅)₂ (Piers'

Borane)

Gutmann-Beckett

(Δδ³¹P in ppm)
28.6 [5]

Fluoride Ion Affinity

(FIA in kJ/mol)
Not Found

B(C₆F₅)₂(C₆Cl₅)
Gutmann-Beckett

(Δδ³¹P in ppm)
22.1 [7][8]

Fluoride Ion Affinity

(FIA in kJ/mol)
Not Found

B(C₆F₅)(C₆Cl₅)₂
Gutmann-Beckett

(Δδ³¹P in ppm)
19.8 [7][8]

Fluoride Ion Affinity

(FIA in kJ/mol)
Not Found

B(OC₆F₅)₃
Gutmann-Beckett

(Δδ³¹P in ppm)
34.1 [9]

Fluoride Ion Affinity

(FIA in kJ/mol)
419 [9]

Experimental and Computational Methodologies
A variety of techniques are employed to assess the electrophilicity of boranes. Each method

relies on a different principle and provides a unique perspective on Lewis acidity.
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GB

Δδ³¹P of Et₃PO

CM

Δδ¹H of trans-crotonaldehyde

MM

Δδ¹⁹F of p-fluorobenzonitrile

EM

Reduction Potential

FIA

ΔH of LA + F⁻ → [LA-F]⁻
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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